Cas no 13466-41-6 (4-methylpyridin-2-ol)

• Product Name: 4-methylpyridin-2-ol
• CAS No: 13466-41-6
• MF: C₆H₇NO
• MW: 109.125881433487
• MDL: MFCD00134298
• CID: 49273
• PubChem ID: 24862521
• Update Time: 2025-04-18

4-methylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-methylpyridine
• 4-Methyl-2(1H)-pyridinone
• 2-Hydroxy-4-picoline
• 4-Methyl-2-pyridinol
• 4-Methylpyridin-2-ol
• 5-BroMo-2-chloropyridine
• 2-hydroksy-4-methyl-pyridine
• 2-Hydroxy-4-Piocoline
• 4-Methyl-2-Hydroxypyridine
• 4-METHYL-2-PYRIDONE
• 4-METHYL-PYRIDIN-2-OL
• 4-methylpyridin-2-one
• 4-Methylpyridine-2-ol
• Hydroxy-4-Methylpyrid
• 4-METHYL-2(1H)-PYRIDONE
• 4-Methyl-2-(1H)-pyridinone
• 2(1H)-Pyridinone, 4-methyl-
• 4-Methyl-2-pyridinone
• 2-Hydroxy-4-methyl pyridine;2-Hydroxy-4-methylpyridine
• NSC-132870
• Hydroxy-4-methylpyridine
• 13466-41-6
• 2-Hydroxy-4-methylpyridine (2-Hydroxy-4-picoline)
• CHEBI:194825
• YBDRFJXGJQULGH-UHFFFAOYSA-N
• AKOS015842412
• AS-14953
• AE-646/31212037
• J-515811
• SCHEMBL245430
• AC-5128
• SCHEMBL8747034
• A2865
• FT-0612548
• H1052
• EN300-66899
• AM803166
• DTXSID00299790
• AB03735
• NSC523149
• JE7V4GNL8Z
• NSC-523149
• 2-Hydroxy-4-methylpyridine, 99%
• 2-hydroxy-4methylpyridine
• FT-0691706
• CS-W017769
• NSC132870
• BP-12688
• 91914-05-5
• MFCD00134298
• MFCD00030766
• 4-methyl-1H-pyridin-2-one
• AKOS006227963
• J-006588
• Z1065655286
• 4-methyl-1,2-dihydropyridin-2-one
• 2(1H)-Pyridone, 4-methyl-
• SY021568
• UNII-JE7V4GNL8Z
• J-400628
• F8880-7854
• CHEMBL4593828
• 4-Methyl-2[1H]-pyridone
• CQJ
• 4-methy-2(1H)-pyridone
• 2-hydroxy-4-methyl-pyridine
• 4-methylpyridin-2(1H)-one
• STL556637
• pyridine, 1,2-dihydro-4-methyl-2-oxo-
• DB-021182
• 2-Pyridinol, 4-methyl-
• BBL102829
• 4-methylpyridin-2-ol

• MDL： MFCD00134298
• Inchi： 1S/C6H7NO/c1-5-2-3-7-6(8)4-5/h2-4H,1H3,(H,7,8)
• InChI Key： YBDRFJXGJQULGH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C=CN1
• BRN： 107082

Computed Properties

• Exact Mass: 109.05300
• Monoisotopic Mass: 109.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: White or light brown powder
• Density: 1.1143 (rough estimate)
• Melting Point: 130°C(lit.)
• Boiling Point: 309°C(lit.)
• Flash Point: 186-187°C/12mm
• Refractive Index: 1.5444 (estimate)
• PSA: 33.12000
• LogP: 1.09560
• Solubility: Not determined

4-methylpyridin-2-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones